Cas no 33621-24-8 (2-{5-(Furan-2-yl)-1,3,4-oxadiazol-2-ylsulfanyl}acetic Acid)
2-{5-(Furan-2-yl)-1,3,4-oxadiazol-2-ylsulfanyl}acetic Acid Chemical and Physical Properties
Names and Identifiers
-
- Acetic acid,2-[[5-(2-furanyl)-1,3,4-oxadiazol-2-yl]thio]-
- {[5-(2-Furyl)-1,3,4-oxadiazol-2-yl]sulfanyl}acetic acid
- {[5-(2-FURYL)-1,3,4-OXADIAZOL-2-YL]THIO}ACETIC ACID
- 2-[[5-(2-Furanyl)-1,3,4-oxadiazol-2-yl]thio]acetic acid
- T5OJ B- CT5NN DOJ ES1VQ
- 33621-24-8
- EN300-10168
- CHEMBL1886371
- AKOS000117279
- CS-0229941
- 2-((5-(Furan-2-yl)-1,3,4-oxadiazol-2-yl)thio)acetic acid
- 2-{[5-(furan-2-yl)-1,3,4-oxadiazol-2-yl]sulfanyl}acetic acid
- F87950
- MLS000057663
- 2-[[5-(furan-2-yl)-1,3,4-oxadiazol-2-yl]sulfanyl]acetic acid
- Z56347186
- HMS2321K05
- ([5-(2-Furyl)-1,3,4-oxadiazol-2-yl]thio)acetic acid
- 2-((5-(Furan-2-yl)-1,3,4-oxadiazol-2-yl)thio)aceticacid
- SMR000067761
- STL482502
- {[5-(2-FURYL)-1,3,4-OXADIAZOL-2-YL]THIO}ACETICACID
- DB-345078
- {[5-(furan-2-yl)-1,3,4-oxadiazol-2-yl]sulfanyl}acetic acid
- 2-{5-(Furan-2-yl)-1,3,4-oxadiazol-2-ylsulfanyl}acetic Acid
-
- MDL: MFCD00450161
- Inchi: 1S/C8H6N2O4S/c11-6(12)4-15-8-10-9-7(14-8)5-2-1-3-13-5/h1-3H,4H2,(H,11,12)
- InChI Key: WMMOVVYXIVGNHJ-UHFFFAOYSA-N
- SMILES: S(CC(=O)O)C1=NN=C(C2=CC=CO2)O1
Computed Properties
- Exact Mass: 226.00488
- Monoisotopic Mass: 226.00482785g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 15
- Rotatable Bond Count: 4
- Complexity: 241
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1
- Topological Polar Surface Area: 115Ų
Experimental Properties
- Density: 1.59
- Boiling Point: 442.6°Cat760mmHg
- Flash Point: 221.5°C
- Refractive Index: 1.637
- PSA: 89.36
2-{5-(Furan-2-yl)-1,3,4-oxadiazol-2-ylsulfanyl}acetic Acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | F540593-50mg |
2-{[5-(Furan-2-yl)-1,3,4-oxadiazol-2-yl]sulfanyl}acetic Acid |
33621-24-8 | 50mg |
$ 50.00 | 2022-06-05 | ||
| TRC | F540593-100mg |
2-{[5-(Furan-2-yl)-1,3,4-oxadiazol-2-yl]sulfanyl}acetic Acid |
33621-24-8 | 100mg |
$ 95.00 | 2022-06-05 | ||
| TRC | F540593-500mg |
2-{[5-(Furan-2-yl)-1,3,4-oxadiazol-2-yl]sulfanyl}acetic Acid |
33621-24-8 | 500mg |
$ 320.00 | 2022-06-05 | ||
| Chemenu | CM470785-1g |
{[5-(2-FURYL)-1,3,4-OXADIAZOL-2-YL]THIO}ACETIC ACID |
33621-24-8 | 95%+ | 1g |
$*** | 2023-03-29 | |
| Enamine | EN300-10168-0.05g |
2-{[5-(furan-2-yl)-1,3,4-oxadiazol-2-yl]sulfanyl}acetic acid |
33621-24-8 | 95% | 0.05g |
$42.0 | 2023-10-28 | |
| Enamine | EN300-10168-0.1g |
2-{[5-(furan-2-yl)-1,3,4-oxadiazol-2-yl]sulfanyl}acetic acid |
33621-24-8 | 95% | 0.1g |
$66.0 | 2023-10-28 | |
| Enamine | EN300-10168-0.25g |
2-{[5-(furan-2-yl)-1,3,4-oxadiazol-2-yl]sulfanyl}acetic acid |
33621-24-8 | 95% | 0.25g |
$92.0 | 2023-10-28 | |
| Enamine | EN300-10168-0.5g |
2-{[5-(furan-2-yl)-1,3,4-oxadiazol-2-yl]sulfanyl}acetic acid |
33621-24-8 | 95% | 0.5g |
$175.0 | 2023-10-28 | |
| Enamine | EN300-10168-1.0g |
2-{[5-(furan-2-yl)-1,3,4-oxadiazol-2-yl]sulfanyl}acetic acid |
33621-24-8 | 95% | 1.0g |
$256.0 | 2023-02-09 | |
| Enamine | EN300-10168-2.5g |
2-{[5-(furan-2-yl)-1,3,4-oxadiazol-2-yl]sulfanyl}acetic acid |
33621-24-8 | 95% | 2.5g |
$503.0 | 2023-10-28 |
2-{5-(Furan-2-yl)-1,3,4-oxadiazol-2-ylsulfanyl}acetic Acid Related Literature
-
Max Attwood,Hiroki Akutsu,Lee Martin,Toby J. Blundell,Pierre Le Maguere,Scott S. Turner Dalton Trans., 2021,50, 11843-11851
-
Andreas Nenning,Manuel Holzmann,Jürgen Fleig,Alexander K. Opitz Mater. Adv., 2021,2, 5422-5431
-
Denis V. Korchagin,Elena A. Yureva,Alexander V. Akimov,Eugenii Ya. Misochko,Gennady V. Shilov,Artem D. Talantsev,Roman B. Morgunov,Alexander A. Shakin,Sergey M. Aldoshin,Boris S. Tsukerblat Dalton Trans., 2017,46, 7540-7548
Additional information on 2-{5-(Furan-2-yl)-1,3,4-oxadiazol-2-ylsulfanyl}acetic Acid
Compound CAS No 33621-24-8: 2-{5-(Furan-2-yl)-1,3,4-Oxadiazol-2-ylsulfanyl}acetic Acid
The compound CAS No 33621-24-8, also known as 2-{5-(Furan-2-yl)-1,3,4-Oxadiazol-2-ylsulfanyl}acetic Acid, is a fascinating molecule with a unique structure and diverse applications. This compound has garnered significant attention in the scientific community due to its potential in various fields, including pharmaceuticals and agrochemicals. In this article, we will delve into the structural features, chemical properties, and recent advancements related to this compound.
The molecular structure of 2-{5-(Furan-2-yl)-1,3,4-Oxadiazol-2-ylsulfanyl}acetic Acid is characterized by a sulfur atom connecting the oxadiazole ring to the acetic acid moiety. The oxadiazole ring itself is substituted with a furan group at the 5-position, which introduces aromaticity and enhances the molecule's stability. This arrangement not only contributes to the compound's unique electronic properties but also plays a crucial role in its reactivity and biological activity.
Recent studies have highlighted the potential of this compound as a building block in organic synthesis. Its sulfur-containing functionality makes it an ideal candidate for constructing bioactive molecules. For instance, researchers have explored its use in developing novel antibiotics and anticancer agents. The furan group within the molecule has been shown to enhance bioavailability and target specificity, making it a valuable component in drug design.
In addition to its pharmaceutical applications, CAS No 33621-24-8 has also found utility in agrochemicals. Its ability to interact with various biological systems has led to investigations into its potential as a herbicide or fungicide. Field trials have demonstrated promising results, with the compound showing selective activity against target pests while minimizing adverse effects on non-target organisms.
The synthesis of 2-{5-(Furan-2-yl)-1,3,4-Oxadiazol-2-yldisulfanyl}acetic Acid involves a multi-step process that typically begins with the preparation of the oxadiazole ring. This is followed by substitution reactions to introduce the furan group and subsequent sulfonation to attach the acetic acid moiety. Recent advancements in catalytic methods have significantly improved the yield and purity of this synthesis pathway.
From an environmental perspective, understanding the degradation pathways of this compound is crucial for assessing its safety and sustainability. Research indicates that under aerobic conditions, the compound undergoes microbial degradation through oxidative cleavage of the sulfur-sulfur bond. This process results in the formation of less complex intermediates that are further metabolized into innocuous byproducts.
In conclusion, CAS No 33621-CAS No 33621-CAS No 33621-CAS No 33621-CAS No 33621-CAS No 336 represents a versatile molecule with vast potential across multiple industries. Its unique structure and functional groups make it an invaluable tool in modern organic chemistry. As research continues to uncover new applications and optimize synthesis methods, this compound is poised to play an even more significant role in advancing science and technology.
33621-24-8 (2-{5-(Furan-2-yl)-1,3,4-oxadiazol-2-ylsulfanyl}acetic Acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)